
2-(6-Methoxy-1h-indol-3-yl)ethanol molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(6-Methoxy-1h-indol-3-yl)ethanol

Cat. No.: B3136263 Get Quote

An In-depth Technical Guide on the Molecular Weight of 2-(6-Methoxy-1h-indol-3-yl)ethanol

This document provides a detailed analysis of the molecular weight of 2-(6-Methoxy-1h-indol-
3-yl)ethanol, a compound of interest for researchers, scientists, and professionals in the field

of drug development. The determination of an accurate molecular weight is fundamental for a

wide range of applications, including quantitative analysis, structural elucidation, and

stoichiometric calculations in chemical reactions.

Molecular Structure and Formula
2-(6-Methoxy-1h-indol-3-yl)ethanol belongs to the indole family, structurally characterized by

a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. It is a derivative of

tryptophol, featuring a methoxy group (-OCH₃) substituted at the 6th position of the indole ring.

The chemical formula for this compound is determined to be C₁₁H₁₃NO₂. This formula is

derived from the elemental composition of its molecular structure, which includes 11 carbon

atoms, 13 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms. The isomeric compound, 2-

(5-Methoxy-1H-indol-3-yl)ethanol, shares this same molecular formula.[1]

Calculation of Molecular Weight
The molecular weight (MW) is the sum of the atomic weights of all atoms in a molecule. The

calculation is based on the molecular formula and the standard atomic weights of the
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constituent elements as provided by the International Union of Pure and Applied Chemistry

(IUPAC).

The calculation is as follows: MW = (Number of C atoms × Atomic weight of C) + (Number of H

atoms × Atomic weight of H) + (Number of N atoms × Atomic weight of N) + (Number of O

atoms × Atomic weight of O)

Using the conventional atomic weights:

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u[2]

Nitrogen (N): 14.007 u[3][4][5]

Oxygen (O): 15.999 u[6]

MW = (11 × 12.011) + (13 × 1.008) + (1 × 14.007) + (2 × 15.999) MW = 132.121 + 13.104 +

14.007 + 31.998 MW = 191.23 g/mol

This calculated value is consistent with the molecular weight of its isomer, 5-Methoxytryptophol,

which is listed as 191.23 g/mol .[1]

Data Presentation
The quantitative data pertaining to the molecular weight calculation are summarized in the

tables below for clarity and ease of reference.

Table 1: Elemental Composition of 2-(6-Methoxy-1h-indol-3-yl)ethanol

Element Symbol Count

Carbon C 11

Hydrogen H 13

Nitrogen N 1

Oxygen O 2
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Table 2: Atomic and Molecular Weight Data

Element
Standard Atomic
Weight (u)

Count
Total Contribution
to Molecular
Weight ( g/mol )

Carbon (C) [12.0096, 12.0116][7] 11 132.121

Hydrogen (H)
[1.00784, 1.00811][8]

[9]
13 13.104

Nitrogen (N)
[14.00643, 14.00728]

[3]
1 14.007

Oxygen (O)
[15.99903, 15.99977]

[6][10]
2 31.998

Total 27 191.23

Note: Calculations are

based on conventional

atomic weight values

for simplicity.

Visualization of Calculation Logic
To illustrate the logical workflow of the molecular weight calculation, the following diagram is

provided. It outlines how the elemental composition and atomic weights are used to arrive at

the final molecular weight.
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Elemental Composition (C11H13NO2)

Standard Atomic Weights (u)

Calculation

Carbon (C)

Count: 11

11 * 12.011 = 132.121

Hydrogen (H)

Count: 13

13 * 1.008 = 13.104

Nitrogen (N)

Count: 1

1 * 14.007 = 14.007

Oxygen (O)

Count: 2

2 * 15.999 = 31.998

C

12.011

H

1.008

N

14.007

O

15.999

Sum Molecular Weight | 191.23 g/mol

Click to download full resolution via product page

Caption: Molecular weight calculation workflow.
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Experimental Protocols
While this guide focuses on the theoretical calculation of molecular weight, experimental

verification is typically performed using mass spectrometry. A standard protocol would involve:

Sample Preparation: Dissolving a pure sample of 2-(6-Methoxy-1h-indol-3-yl)ethanol in a

suitable volatile solvent (e.g., methanol or acetonitrile).

Instrumentation: Utilizing a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Ionization: Employing a soft ionization technique, such as Electrospray Ionization (ESI), to

generate intact molecular ions, typically [M+H]⁺ or [M+Na]⁺.

Mass Analysis: Measuring the mass-to-charge ratio (m/z) of the resulting ions with high

precision.

Data Interpretation: Identifying the peak corresponding to the molecular ion and determining

its accurate mass. This experimental value can then be compared to the theoretical

monoisotopic mass for validation.

This comprehensive approach, combining theoretical calculation with experimental verification,

ensures the highest degree of accuracy for the molecular weight of 2-(6-Methoxy-1h-indol-3-
yl)ethanol, a critical parameter for all research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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